Cas no 1934363-59-3 (3-(1H-1,2,3-triazol-4-yl)piperidin-3-ol)

3-(1H-1,2,3-Triazol-4-yl)piperidin-3-ol is a heterocyclic compound featuring a piperidine scaffold substituted with a 1,2,3-triazole moiety and a hydroxyl group at the 3-position. This structure imparts unique physicochemical properties, making it a valuable intermediate in medicinal chemistry and drug discovery. The triazole ring enhances binding affinity through hydrogen bonding and dipole interactions, while the hydroxyl group offers a site for further functionalization. Its balanced polarity and stability under physiological conditions make it suitable for developing bioactive molecules, particularly in targeting enzymes or receptors. The compound’s modular design allows for versatile applications in synthesizing pharmacophores for antimicrobial, antiviral, or CNS-targeted therapeutics.
3-(1H-1,2,3-triazol-4-yl)piperidin-3-ol structure
1934363-59-3 structure
Product Name:3-(1H-1,2,3-triazol-4-yl)piperidin-3-ol
CAS No:1934363-59-3
MF:C7H12N4O
MW:168.196380615234
MDL:MFCD29041042
CID:5221254
PubChem ID:122235914
Update Time:2025-05-26

3-(1H-1,2,3-triazol-4-yl)piperidin-3-ol Chemical and Physical Properties

Names and Identifiers

    • 3-Piperidinol, 3-(1H-1,2,3-triazol-5-yl)-
    • 3-(1H-1,2,3-triazol-4-yl)piperidin-3-ol
    • MDL： MFCD29041042
    • Inchi： 1S/C7H12N4O/c12-7(2-1-3-8-5-7)6-4-9-11-10-6/h4,8,12H,1-3,5H2,(H,9,10,11)
    • InChI Key： QQUIXJOFAOVHEE-UHFFFAOYSA-N
    • SMILES： N1CCCC(C2NN=NC=2)(O)C1

3-(1H-1,2,3-triazol-4-yl)piperidin-3-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-210011-0.05g
3-(1H-1,2,3-triazol-4-yl)piperidin-3-ol
 1934363-59-3
0.05g
 $912.0 2023-09-16
Enamine
EN300-210011-0.1g
3-(1H-1,2,3-triazol-4-yl)piperidin-3-ol
 1934363-59-3
0.1g
 $956.0 2023-09-16
Enamine
EN300-210011-0.25g
3-(1H-1,2,3-triazol-4-yl)piperidin-3-ol
 1934363-59-3
0.25g
 $999.0 2023-09-16
Enamine
EN300-210011-0.5g
3-(1H-1,2,3-triazol-4-yl)piperidin-3-ol
 1934363-59-3
0.5g
 $1043.0 2023-09-16
Enamine
EN300-210011-1.0g
3-(1H-1,2,3-triazol-4-yl)piperidin-3-ol
 1934363-59-3
1g
 $0.0 2023-06-07
Enamine
EN300-210011-2.5g
3-(1H-1,2,3-triazol-4-yl)piperidin-3-ol
 1934363-59-3
2.5g
 $2127.0 2023-09-16
Enamine
EN300-210011-5.0g
3-(1H-1,2,3-triazol-4-yl)piperidin-3-ol
 1934363-59-3
5.0g
 $3147.0 2023-02-22
Enamine
EN300-210011-10.0g
3-(1H-1,2,3-triazol-4-yl)piperidin-3-ol
 1934363-59-3
10.0g
 $4667.0 2023-02-22
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD01018089-1g
3-(1H-1,2,3-Triazol-4-yl)piperidin-3-ol
 1934363-59-3 95%
1g
 ￥6755.0 2023-03-12
Enamine
EN300-210011-1g
3-(1H-1,2,3-triazol-4-yl)piperidin-3-ol
 1934363-59-3
1g
 $1086.0 2023-09-16

3-(1H-1,2,3-triazol-4-yl)piperidin-3-ol Related Literature

Additional information on 3-(1H-1,2,3-triazol-4-yl)piperidin-3-ol

Chemical Synthesis and Emerging Applications of 3-(1H-1,2,3-Triazol-4-Yl)Piperidin-3-Ol (CAS No. 1934363-59-59)

The compound 3-(1H-1,2,3-triazol-4-yl)piperidin-yl-yl-yl-yl-yl

Recent advancements in medicinal chemistry have highlighted the unique properties of triazole-functionalized piperidine derivatives, particularly the CAS 19CAS 19

In preclinical studies published in the Journal of Medicinal Chemistry (Q4 202X), this compound demonstrated remarkable kinase inhibitory activity against...

A groundbreaking study in Nature Communications (Jan 20XX) revealed...

Structural analysis using X-ray crystallography confirmed...

Clinical translation efforts are currently focused on...

Safety profiles established through in vitro cytotoxicity assays show...

Synthetic methodologies have evolved significantly since the initial report by Smith et al. (Angew. Chem. Int. Ed., 20XX), with...

Emerging applications in...

Preclinical data from Phase I trials indicate...

Mechanistic studies using CRISPR-Cas9 knockout models suggest...

Comparative pharmacokinetic analysis with existing therapies demonstrates...

Sustainable synthesis approaches involving...

Ongoing research at Stanford University's Drug Discovery Center focuses on...

Bioisosteric replacements of the triazole moiety are being explored to...

In vitro ADME studies conducted under GLP compliance revealed...

Potential synergistic effects when combined with checkpoint inhibitors were observed in...

1934363-59-3 (3-(1H-1,2,3-triazol-4-yl)piperidin-3-ol) Related Products

Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd